Cas no 1595014-78-0 (2-amino-1-(2,6-dimethoxyphenyl)propan-1-one)

• Product Name: 2-amino-1-(2,6-dimethoxyphenyl)propan-1-one
• CAS No: 1595014-78-0
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 6206152
• PubChem ID: 116811461
• Update Time: 2025-10-28

2-amino-1-(2,6-dimethoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(2,6-dimethoxyphenyl)propan-1-one
• EN300-1840692
• 1595014-78-0

• Inchi： 1S/C11H15NO3/c1-7(12)11(13)10-8(14-2)5-4-6-9(10)15-3/h4-7H,12H2,1-3H3
• InChI Key： LMCOLDRHJLTSQM-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=C(C=1C(C(C)N)=O)OC

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 61.6Ų

Additional information on 2-amino-1-(2,6-dimethoxyphenyl)propan-1-one

2-Amino-1-(2,6-Dimethoxyphenyl)Propan-1-One: A Comprehensive Overview

2-Amino-1-(2,6-dimethoxyphenyl)propan-1-one, also known by its CAS number CAS No. 1595014-78-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science. In this article, we will delve into the structural characteristics, synthesis methods, biological activities, and recent advancements related to this compound.

The molecular structure of 2-amino-1-(2,6-dimethoxyphenyl)propan-1-one consists of a propanone backbone with an amino group at the second position and a substituted phenyl group at the first position. The phenyl ring is further substituted with methoxy groups at the 2 and 6 positions, which introduces steric hindrance and electronic effects that can influence the compound's reactivity and bioavailability. This structure makes it a valuable substrate for various chemical transformations and biological assays.

Recent studies have highlighted the potential of CAS No. 1595014-78-0 as a precursor in the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of kinase inhibitors, which are critical in anticancer therapy. The amino group in the molecule serves as a nucleophilic site for various reactions, enabling the attachment of bioisosteric groups that can enhance binding affinity to target proteins.

In terms of synthesis, 2-amino-1-(2,6-dimethoxyphenyl)propan-1-one can be prepared through several routes, including nucleophilic addition followed by cyclization or via enantioselective catalysis. These methods not only ensure high yields but also allow for the incorporation of stereochemical complexity, which is essential for drug discovery efforts.

The biological evaluation of CAS No. 1595014-78-0 has revealed promising results in preclinical models. For example, studies have demonstrated its ability to modulate cellular signaling pathways involved in inflammation and oxidative stress. This suggests potential applications in treating conditions such as neurodegenerative diseases and cardiovascular disorders.

Moreover, advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of 2-amino-1-(2,6-dimethoxyphenyl)propan-1-one. Molecular docking studies have provided insights into its binding modes with target enzymes, paving the way for rational drug design.

In conclusion, CAS No. 1595014-78-0, or 2-amino-1-(2,6-dimethoxyphenyl)propan-1-one, represents a versatile building block with immense potential in therapeutic development. Its unique structure and reactivity make it a focal point for ongoing research efforts aimed at harnessing its full potential in medicine and beyond.